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Compound of Interest

Compound Name: Denudatin B
CAS No.: 87402-88-8
Cat. No.: B1195108
Get Quote
. J

For researchers, scientists, and drug development professionals handling Denudatin B,
adherence to proper disposal and safety protocols is paramount to ensure a safe laboratory
environment and compliance with regulations. This guide provides essential, immediate safety
and logistical information, including operational and disposal plans for Denudatin B.

Chemical and Physical Properties

A summary of the key quantitative data for Denudatin B is presented below for easy reference.

Property Value

CAS Number 87402-88-8[1]
Chemical Formula C21H2405[2]
Molecular Weight 356.4 g/mol [2]
Appearance 0il[2]

Storage 2-8°C Refrigerator[2]
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Proper Disposal Procedures

As a bioactive lignan compound, Denudatin B and its containers must be treated as chemical
waste. The following step-by-step procedure outlines the proper disposal process.

Step 1: Waste Identification and Segregation
« ldentify: Clearly label all waste containing Denudatin B as "Hazardous Waste."

o Segregate: Do not mix Denudatin B waste with other waste streams, especially
incompatible chemicals. It is advisable to first remove lipophilic compounds with a non-polar
organic solvent like hexane before extracting lignans with a more polar solvent such as

ethanol or acetone.
Step 2: Container Management

o Use Appropriate Containers: Collect Denudatin B waste in a designated, properly sealed,
and clearly labeled container. The container must be compatible with the chemical nature of

the waste.

o Labeling: The hazardous waste label must include the full chemical name ("Denudatin B"),
the associated hazards (if known), and the accumulation start date.

Step 3: Storage of Chemical Waste

e Secure Storage: Store the waste container in a designated, well-ventilated, and secure area
away from general laboratory traffic.

e Secondary Containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary container to prevent spills.

Step 4: Arrange for Professional Disposal

o Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department or a licensed chemical waste disposal contractor to schedule a pickup for the
Denudatin B waste.
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» Follow Institutional Protocols: Adhere to all institutional and local regulations regarding the
disposal of chemical waste. Never dispose of Denudatin B down the drain or in the regular
trash.

Step 5: Decontamination of Empty Containers

» Triple Rinse: Empty containers that held Denudatin B must be triple-rinsed with an
appropriate solvent capable of removing the chemical.

e Collect Rinsate: The rinsate from this cleaning process must be collected and treated as
hazardous waste.

o Final Rinse: After the solvent rinse, triple-rinse the container with water.

» Disposal of Cleaned Containers: Once thoroughly decontaminated, the container may be
disposed of in the regular trash or recycled, depending on institutional policies.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Denudatin B is illustrated in the diagram below.

Preparation & Segregation Collection & Storage Final Disposal Container Decontamination

] ) ) (- . .

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Denudatin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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